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Molecular Mechanism of Action

The table below details the core components involved in isopyrazam's activity:

Component Description Role in Isopyrazam Inhibition

Target Enzyme  Succinate Dehydrogenase (SDH) or Key enzyme in both the Krebs cycle
Succinate Ubiquinone (catabolism) and the mitochondrial electron
Oxidoreductase [1] transport chain [1].

Target Mitochondrial Complex Il [2] Site of the enzyme's function in the electron

Complex transport chain.

Fungicide Succinate Dehydrogenase Inhibitor Fungicides classified in FRAC Group 7

Class (SDHI) [1]1[2] share this mode of action [2].

Molecular Ubiquinone-binding (Qp) site [1] [2] Isopyrazam binds to this pocket, physically

Target Site blocking ubiquinone from interacting with

the complex [1].

Primary Effect Inhibition of cellular respiration [1] [2] Disruption of electron transport halts ATP
production, starving the fungus of energy

[1].
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The following diagram illustrates the mechanism of action within the fungal cell:
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The inhibitory pathway of Isopyrazam on fungal respiration.

Fungal Resistance and Management

Repeated use of SDHI fungicides like isopyrazam exerts high selection pressure, leading to resistant fungal

populations. The primary molecular resistance mechanism involves mutations in the genes encoding the
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SDH enzyme subunits (SdhB, SdhC, and SdhD) [1]. These mutations alter the Qp site's structure, reducing
the binding affinity of the fungicide [1].

The Fungicide Resistance Action Committee (FRAC) classifies SDHIs as medium to high resistance risk.

Key management strategies include [2]:

e Application Limits: A maximum of two applications per crop for cereals and grapes.

e Use of Mixtures: SDHIs must be applied in a mixture with a fungicide from a different FRAC group
(e.g., a Demethylation Inhibitor, or DMI).

¢ Preventive Application: Fungicides should be used preventively, not curatively, when disease
pressure is low.

Isopyrazam's specific action makes it a valuable tool for crop protection, but its long-term efficacy depends

on adherence to scientifically backed resistance management strategies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Molecular Mechanisms of Succinate Dehydrogenase ... [online-rpd.org]
2. Succinate dehydrogenase inhibitor (SDHI) [Group 7 ... [resistance.nzpps.org]

To cite this document: Smolecule. [how does isopyrazam inhibit fungal respiration]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b659206#how-does-

isopyrazam-inhibit-fungal-respiration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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